Cas no 1261968-09-5 (4-(4-BOC-Aminophenyl)picolinic acid)

• Product Name: 4-(4-BOC-Aminophenyl)picolinic acid
• CAS No: 1261968-09-5
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• MDL: MFCD18318706
• CID: 5168129
• Update Time: 2025-10-28

4-(4-BOC-Aminophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-BOC-Aminophenyl)picolinic acid

• MDL： MFCD18318706
• Inchi： 1S/C17H18N2O4/c1-17(2,3)23-16(22)19-13-6-4-11(5-7-13)12-8-9-18-14(10-12)15(20)21/h4-10H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： RLBQPBLBUNUJTJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC(C2=CC=C(NC(OC(C)(C)C)=O)C=C2)=C1

Additional information on 4-(4-BOC-Aminophenyl)picolinic acid

4-(4-BOC-Aminophenyl)picolinic Acid: A Comprehensive Overview

4-(4-BOC-Aminophenyl)picolinic acid (CAS No. 1261968-09-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of picolinic acid, which is a naturally occurring compound known for its role in various biological processes and its applications in drug design. The inclusion of the BOC (tert-butoxycarbonyl) group at the para position of the aniline moiety introduces unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

Picolinic acid, the parent compound, is a derivative of pyridine carboxylic acid and is widely studied for its role in metal chelation, particularly in the context of zinc metabolism. It has been implicated in various biological functions, including neurotransmitter synthesis and immune regulation. The addition of the BOC-protected amino group in 4-(4-BOC-Aminophenyl)picolinic acid enhances its versatility as a building block in medicinal chemistry. This modification allows for precise control over the reactivity and solubility of the compound during synthetic procedures.

Recent advancements in chemical synthesis have highlighted the importance of protected amino groups like BOC in multi-step synthesis workflows. The BOC group serves as an excellent protecting group for amines, providing stability during reactions while allowing for easy deprotection under mild acidic conditions. This feature makes 4-(4-BOC-Aminophenyl)picolinic acid an ideal precursor for constructing complex molecules with amino functionalities.

In terms of applications, 4-(4-BOC-Aminophenyl)picolinic acid has shown promise in drug discovery efforts targeting neurodegenerative diseases, cancer, and infectious diseases. Its ability to coordinate with metal ions makes it a potential candidate for designing metalloenzyme inhibitors or metal-based drugs. Additionally, its structural flexibility allows for modifications that can enhance bioavailability and pharmacokinetic properties.

From a synthetic standpoint, 4-(4-BOC-Aminophenyl)picolinic acid can be prepared via various routes, including coupling reactions and cross-coupling methodologies. The use of modern catalytic systems has enabled efficient syntheses with high yields and excellent stereochemical control. These methods are not only scalable but also environmentally friendly, aligning with current trends toward sustainable chemistry.

The integration of computational chemistry tools has further enhanced our understanding of 4-(4-BOC-Aminophenyl)picolinic acid's properties. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of derivatives with improved potency and selectivity. Such computational approaches are increasingly being used to complement experimental work, accelerating drug discovery timelines.

In conclusion, 4-(4-BOC-Aminophenyl)picolinic acid (CAS No. 1261968-09-5) stands out as a versatile and valuable compound in contemporary chemical research. Its unique combination of structural features and functional groups positions it as a key intermediate in the development of novel therapeutic agents and advanced materials.